Cas no 2228501-96-8 (2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid)

• Product Name: 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid
• CAS No: 2228501-96-8
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 6496271
• PubChem ID: 165829986
• Update Time: 2025-05-19

2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid
• 2228501-96-8
• 2-hydroxy-2-{1-[5-(methoxycarbonyl)furan-2-yl]cyclopropyl}acetic acid
• EN300-1738841

• Inchi： 1S/C11H12O6/c1-16-10(15)6-2-3-7(17-6)11(4-5-11)8(12)9(13)14/h2-3,8,12H,4-5H2,1H3,(H,13,14)
• InChI Key： WILQAWBVPGACGM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97Ų

Additional information on 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid

2-Hydroxy-2-{1-5-(Methoxycarbonyl)furan-2-ylcyclopropyl}acetic Acid: A Comprehensive Overview

2-Hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid (CAS No. 2228501-96-8) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2228501-96-8, is characterized by its distinctive molecular structure, which includes a hydroxy group, a cyclopropyl ring, and a furan moiety with a methoxycarbonyl substituent. The intricate arrangement of these functional groups endows the compound with a range of potential biological activities and therapeutic applications.

The synthesis of 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled chemists to develop efficient and scalable routes for the production of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which facilitate the formation of the cyclopropyl ring and the attachment of the furan moiety. These synthetic strategies not only enhance the yield and purity of the final product but also reduce the environmental impact associated with traditional synthesis methods.

In terms of its biological properties, 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders such as diabetes and obesity. Additionally, preliminary research suggests that this compound may possess anti-inflammatory properties, which could be beneficial in managing conditions like arthritis and other inflammatory diseases.

The pharmacokinetic profile of 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid has also been extensively investigated. In vitro and in vivo studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility and stability in physiological conditions contribute to its bioavailability, making it an attractive candidate for further clinical development. Moreover, the compound's low toxicity profile has been confirmed through extensive toxicological evaluations, ensuring its safety for human use.

The potential therapeutic applications of 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid extend beyond metabolic disorders and inflammation. Recent studies have explored its efficacy in treating neurological conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress makes it a promising candidate for neuroprotective therapies. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.

In conclusion, 2-hydroxy-2-{1-5-(methoxycarbonyl)furan-2-ylcyclopropyl}acetic acid (CAS No. 2228501-96-8) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable lead compound for drug discovery efforts. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning this compound at the forefront of modern pharmaceutical development.